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Compound of Interest

Compound Name: 5,9-Epi-phlomiol

Cat. No.: B15382945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,9-Epi-phlomiol is an iridoid glycoside, a class of secondary metabolites found in a variety of

plants. While research on this specific stereoisomer is limited, its related compounds have

garnered interest for their potential pharmacological activities. This technical guide provides a

summary of the available identifiers for 5,9-Epi-phlomiol. At present, detailed experimental

data on its biological activity and mechanism of action are not available in publicly accessible

literature. This document serves as a foundational reference and highlights the need for further

investigation into the properties of this compound.

Chemical Identifiers and Properties
A clear identification of a chemical entity is fundamental for research and development. The

following table summarizes the key identifiers for 5,9-Epi-phlomiol.

Identifier Value Source

CAS Number 1621908-70-0 CymitQuimica[1]

Molecular Formula C₁₇H₂₆O₁₃ CymitQuimica[1]

Molecular Weight 438.382 g/mol CymitQuimica[1]

Purity 95%~99% CymitQuimica[1]
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Biological Activity and Pharmacological Potential
While specific studies on the biological activities of 5,9-Epi-phlomiol are not currently

available, research on a related compound, 9-epi-Phlomiol, suggests potential pharmacological

relevance. It is important to note that stereochemistry can significantly impact the biological

activity of a molecule.

General biological activities attributed to the broader class of iridoid glycosides and the related

compound 9-epi-Phlomiol include:

Antimicrobial Properties: Potential efficacy against various pathogens.

Cytotoxic Effects: Possible activity against cancer cell lines.

Anti-inflammatory Action: Potential to modulate inflammatory pathways.

Note: The above activities are extrapolated from a related compound and the broader chemical

class. Rigorous experimental validation is required to determine if 5,9-Epi-phlomiol exhibits

similar properties.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 5,9-Epi-
phlomiol are not described in the currently available scientific literature. For researchers

interested in investigating this compound, general methodologies for the extraction and

analysis of iridoid glycosides from plant sources can be adapted.

General Workflow for Iridoid Glycoside Research:
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Extraction & Isolation Structure Elucidation Biological Evaluation

Plant Material Solvent Extraction Liquid-Liquid Partitioning Column Chromatography Spectroscopic Analysis
(NMR, MS)

In Vitro Assays
(e.g., Cytotoxicity, Antimicrobial)

In Vivo Models
(if warranted)

5,9-Epi-phlomiol

Cell Surface Receptor

Binding

Intracellular Signaling Cascade
(e.g., MAPK, NF-κB)

Activation/Inhibition

Transcription Factor Activation

Altered Gene Expression
(e.g., Inflammatory Cytokines)

Cellular Response
(e.g., Reduced Inflammation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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